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Compound of Interest

Compound Name: Nitromide

Cat. No.: B1662146

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and
disposal of Nitromide (3,5-Dinitrobenzamide), an anti-parasitic and antibacterial agent.

Adherence to these procedures is essential for ensuring personal safety and maintaining a
secure laboratory environment.

Hazard Identification and Classification

Nitromide (CAS No. 121-81-3) is a light yellow powder that presents the following hazards:
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Hazard
Classification

GHS Pictogram

Signal Word Hazard Statement

Acute Toxicity, Oral

GHSO07 (Exclamation

H302: Harmful if

Warning
(Category 4) Mark) swallowed.[1][2]
Skin Irritation GHSO07 (Exclamation ) H315: Causes skin
Warning o
(Category 2) Mark) irritation.[2]
Eye Irritation GHSO07 (Exclamation ] H319: Causes serious
Warning o
(Category 2A) Mark) eye irritation.[2]
Specific Target Organ
Toxicity — Single )
GHSO07 (Exclamation ] H335: May cause
Exposure (Category Warning

3), Respiratory
System

Mark)

respiratory irritation.[2]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling Nitromide. The

following table summarizes the required PPE.
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. . Specifications and
Area of Protection Required PPE .
Rationale

Handle with gloves that have
been inspected prior to use.
Use proper glove removal
technique to avoid skin

Hand Protection Chemical-resistant gloves contact: Dispose of
contaminated gloves after use
in accordance with applicable
laws and good laboratory
practices. Wash and dry

hands.[2]

Use equipment for eye
Safety glasses with side- protection tested and approved
Eye and Face Protection shields or chemical safety under appropriate government
goggles standards such as NIOSH
(US) or EN 166 (EV).[2]

For nuisance exposures, use a
type P95 (US) or type P1 (EU
EN 143) particle respirator. For
Respiratory Protection Dust mask or respirator higher-level protection, use
type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.[2]

A complete suit protecting
against chemicals may be
necessary depending on the

) scale of work. The type of

Body Protection La.boratory coat or protective protective equipment must be
sult selected according to the

concentration and amount of
the dangerous substance at

the specific workplace.[2]
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Experimental Workflow: Donning and Doffing PPE

The following diagram outlines the correct sequence for putting on and taking off Personal
Protective Equipment to minimize exposure risk.

Doffing PPE
1. Gloves > 2. Goggles »| 3. Lab Coat »| 4. Respirator After Handling >
Donning PPE
Before Handling .11 | ap Coat »| 2. Respirator > 3. Goggles > 4. Gloves

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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